Cas no 16205-45-1 (Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 16205-45-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD00266843
• CID: 121484
• PubChem ID: 19770966
• Update Time: 2025-06-11

Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate
• 7-Methyl-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester
• Pyrazolo[1,5-a]pyridine-3-carboxylicacid, 7-methyl-, ethyl ester
• 1-Carbethoxy-5-methyl-pyrazolo<1.5-a>pyridin
• 7-Methylpyrazolo<1,5-a>pyridin-3-carbonsaeure-ethylester
• Ethyl7-methylpyrazolo[1,5-a]pyridine-3-carboxylate
• W-205892
• MFCD00266843
• DTXSID00599747
• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-methyl-, ethyl ester
• ETHYL 7-METHYLH-PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLATE
• 16205-45-1
• 7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester
• AB05497
• SCHEMBL7309504
• CS-0085165
• 7-methyl-8H-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester
• FT-0693342
• AMY30456
• SY128159
• A883016
• BS-21627
• QJBRIZZPBNROSI-UHFFFAOYSA-N
• AKOS016003363
• DB-064435

• MDL： MFCD00266843
• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)9-7-12-13-8(2)5-4-6-10(9)13/h4-7H,3H2,1-2H3
• InChI Key： QJBRIZZPBNROSI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C(C)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• PSA: 43.60000
• LogP: 1.81940

Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate

Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 16205-45-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate, identified by its CAS number 16205-45-1, is a significant intermediate in the synthesis of various pharmacologically active compounds. This heterocyclic compound belongs to the pyrazolopyridine class, which has garnered considerable attention in medicinal chemistry due to its diverse biological activities and structural versatility.

The molecular structure of Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate consists of a fused pyrazole and pyridine ring system, with a carboxylate ester group at the 3-position and a methyl substituent at the 7-position. This unique arrangement contributes to its reactivity and makes it a valuable building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrazolopyridine derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The scaffold of Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate has been extensively modified to enhance its pharmacological properties. For instance, researchers have explored its derivatives as kinase inhibitors, which play a crucial role in cancer therapy by targeting aberrant signaling pathways.

One of the most compelling aspects of Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate is its ability to serve as a precursor for more complex molecules. Its ester functionality allows for further chemical modifications, such as hydrolysis or transesterification, enabling the synthesis of a wide range of analogs. These modifications can fine-tune the compound's solubility, bioavailability, and binding affinity to biological targets.

Recent studies have highlighted the importance of optimizing synthetic routes to improve the yield and purity of Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate. Advanced techniques in organic synthesis, such as flow chemistry and catalytic processes, have been employed to streamline production while maintaining high quality standards. These advancements not only enhance efficiency but also reduce environmental impact by minimizing waste and energy consumption.

The pharmaceutical industry has leveraged these synthetic improvements to develop novel drug candidates based on the pyrazolopyridine scaffold. For example, derivatives of Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases like rheumatoid arthritis. The ability to modify this core structure has led to the discovery of compounds with improved therapeutic profiles.

Another area where Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate has made significant contributions is in the development of antimicrobial agents. The increasing prevalence of drug-resistant bacteria necessitates the discovery of new classes of antibiotics. Pyrazolopyridine derivatives have demonstrated efficacy against various pathogens by interfering with essential bacterial processes. The versatility of this scaffold allows for the design of compounds that can overcome existing resistance mechanisms.

The synthesis and application of Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate also align with broader trends in green chemistry. Researchers are increasingly focusing on sustainable practices that minimize hazardous waste and reduce environmental footprint. Innovations in synthetic methodologies have enabled the production of this intermediate in a more eco-friendly manner, ensuring compliance with regulatory standards while maintaining high chemical purity.

In conclusion, Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 16205-45-1) is a versatile and highly valuable intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic improvements, this compound will remain at the forefront of medicinal chemistry innovation.